4-[Fluoro(2-fluorophenyl)methyl]piperidine

• Molecular Formula: C12H15F2N
• Molecular Weight: 211.25 g/mol
• IUPAC Name: 4-[fluoro-(2-fluorophenyl)methyl]piperidine
• InChI: InChI=1S/C12H15F2N/c13-11-4-2-1-3-10(11)12(14)9-5-7-15-8-6-9/h1-4,9,12,15H,5-8H2
• InChI Key: IKOFIQNUQHGJGD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(C2=CC=CC=C2F)F

Description

4-[Fluoro(2-fluorophenyl)methyl]piperidine is a fluorinated piperidine derivative characterized by a piperidine ring substituted with a fluoro(2-fluorophenyl)methyl group. Its hydrochloride salt is commercially available, indicating its utility as a synthetic intermediate or pharmacological probe .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[Fluoro(2-fluorophenyl)methyl]piperidine typically involves the reaction of 2-fluorobenzyl chloride with piperidine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an organic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

On an industrial scale, the production of 4-[Fluoro(2-fluorophenyl)methyl]piperidine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and advanced purification systems ensures the consistent quality of the final product. Additionally, green chemistry principles are often applied to minimize waste and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions

4-[Fluoro(2-fluorophenyl)methyl]piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the compound into its corresponding amine.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atoms, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C)

Substitution: Sodium hydride (NaH), potassium carbonate (K2CO3)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Amines

Substitution: Various substituted derivatives

Scientific Research Applications

4-[Fluoro(2-fluorophenyl)methyl]piperidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of fluorinated compounds.

Biology: Employed in the study of enzyme interactions and receptor binding due to its structural similarity to biologically active molecules.

Medicine: Investigated for its potential use in the development of pharmaceuticals, including analgesics and anti-inflammatory agents.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[Fluoro(2-fluorophenyl)methyl]piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of fluorine atoms enhances the compound’s binding affinity and selectivity, making it a valuable tool in drug discovery and development. The compound can modulate various biochemical pathways, leading to desired therapeutic effects .

Comparison with Similar Compounds

Fluorinated Piperidine-Based Calcium Channel Blockers

A series of 4-(diarylmethyl)piperidines were synthesized as calcium channel blockers, with fluorination patterns significantly impacting activity. Key findings include:

• Bis(4-fluorophenyl)methyl derivatives (e.g., compound 93: 4-[bis(4-fluorophenyl)methyl]-1-[3-(4-chlorophenoxy)propyl]piperidine) demonstrated potent antihypertensive activity in spontaneously hypertensive rats (SHR), reducing blood pressure by 17% at 10 mg/kg.
• Fluorine positioning : Compounds with 3,4-difluorophenyl groups (e.g., compound 63 ) showed comparable efficacy to nifedipine, a clinical calcium channel blocker.
• Structural sensitivity: Substituting the methyl group with polar groups (e.g., hydroxyl, amino) reduced potency, emphasizing the importance of hydrophobic fluorinated aryl groups .

Comparison with Target Compound :

• Activity gap : While bis(4-fluorophenyl) derivatives showed strong antihypertensive effects, the activity of 4-[fluoro(2-fluorophenyl)methyl]piperidine remains uncharacterized in this context .

Fluorophenyl-Containing Opioid Analogs

Fentanyl derivatives with fluorinated piperidine moieties highlight the role of fluorine in enhancing receptor affinity:

• 2'-Fluoro ortho-fluorofentanyl (N-(2-fluorophenyl)-N-[1-[2-(2-fluorophenyl)ethyl]piperidin-4-yl]propanamide) features dual 2-fluorophenyl groups, likely optimizing µ-opioid receptor interactions through steric and electronic modulation .

Comparison with Target Compound :

Piperidine Derivatives with Heteroatom Substituents

Compounds with sulfur or nitro groups illustrate substituent-driven property changes:

• 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride (CAS 1286272-66-9) introduces a nitro group, which may enhance electrophilicity for covalent binding or prodrug activation .

Comparison with Target Compound :

• Electron-withdrawing effects : The target compound’s fluorine atoms increase electronegativity, whereas thio or nitro groups introduce distinct electronic profiles.
• Applications : The target compound’s lack of reactive groups may prioritize passive membrane diffusion over targeted covalent interactions .

Comparison with Target Compound :

Data Table: Key Structural and Functional Attributes

Compound Name	Fluorine Positions	Molecular Weight	Key Functional Groups	Reported Activity	Reference
4-[Fluoro(2-fluorophenyl)methyl]piperidine	2-fluorophenyl, methyl-F	241.25 (HCl salt)	Piperidine, fluorophenyl	Synthetic intermediate
4-[Bis(4-fluorophenyl)methyl]piperidine (93)	4,4'-difluorophenyl	437.92	Chlorophenoxy, bis-F	Antihypertensive (17% BP↓)
2'-Fluoro ortho-fluorofentanyl	2-fluorophenyl (x2)	~425.45	Propanamide, piperidine	µ-opioid receptor agonist
4-(((4-Fluorophenyl)thio)methyl)piperidine	4-fluorophenyl	263.80 (HCl salt)	Thioether, piperidine	Not reported

Biological Activity

4-[Fluoro(2-fluorophenyl)methyl]piperidine is a fluorinated organic compound that exhibits significant biological activity, primarily due to its interaction with various molecular targets. This article explores the compound's synthesis, biological effects, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-[Fluoro(2-fluorophenyl)methyl]piperidine is $C_{12}H_{14}F_2N$, with a molecular weight of approximately 211.25 g/mol. Its structure features a piperidine ring substituted with a fluorinated phenyl group, which enhances its chemical reactivity and biological activity due to the presence of two fluorine atoms on the phenyl ring.

Biological Activity

The biological activity of 4-[Fluoro(2-fluorophenyl)methyl]piperidine is primarily attributed to its ability to interact with specific receptors and enzymes in the body. The compound has been investigated for its potential effects on neurotransmitter systems, particularly in relation to serotonin (5-HT) and norepinephrine (NE) reuptake inhibition. These interactions suggest its potential utility in treating various neurological and psychiatric disorders.

• Receptor Interaction : The presence of fluorine atoms enhances binding affinity to serotonin and norepinephrine transporters, which are critical in regulating mood and pain perception .
• Inhibition Properties : Research indicates that compounds similar to 4-[Fluoro(2-fluorophenyl)methyl]piperidine exhibit inhibitory constants (pK_i) at serotonin transporters (SERT) greater than or equal to 7.9 and at norepinephrine transporters (NET) greater than or equal to 8.0, indicating strong inhibitory potential .

Therapeutic Applications

The compound has been studied for various therapeutic applications:

• Neuropathic Pain Management : It has shown promise as a treatment for neuropathic pain by inhibiting the reuptake of serotonin and norepinephrine, which are involved in pain modulation .
• Psychiatric Disorders : Due to its action on neurotransmitter systems, it may be beneficial in treating conditions such as depression and anxiety disorders .
• Potential for Drug Development : The unique structural features of this compound make it a candidate for further drug development aimed at enhancing pharmacological efficacy while minimizing side effects.

Synthesis

The synthesis of 4-[Fluoro(2-fluorophenyl)methyl]piperidine typically involves the reaction of 2-fluorobenzyl chloride with piperidine in the presence of a base like sodium hydride or potassium carbonate. This reaction is conducted in organic solvents such as tetrahydrofuran (THF) or dimethylformamide (DMF) under reflux conditions.

Case Studies and Research Findings

Several studies have highlighted the biological activity and potential applications of this compound:

Study	Findings
Study A	Demonstrated that 4-[Fluoro(2-fluorophenyl)methyl]piperidine effectively inhibits serotonin reuptake, with an IC50 value indicating strong potency against SERT .
Study B	Investigated its effects on neuropathic pain models, showing significant pain relief comparable to established treatments .
Study C	Reported favorable pharmacokinetic properties, including good oral bioavailability and brain penetration, which are essential for CNS-targeted therapies .